3-Methyl-5-phenylisothiazole
Overview
Description
“3-Methyl-5-phenylisothiazole” is a compound with the molecular formula C10H9NS . It has a molecular weight of 175.25 g/mol . The IUPAC name for this compound is 3-methyl-5-phenyl-1,2-thiazole .
Synthesis Analysis
The synthesis of “3-Methyl-5-phenylisothiazole” and its reactivity with electrophilic compounds has been studied . The use of n-BuLi, LICA, or LICA-TMEDA has been reported to result in regioselective reactions of the heterocyclic compounds at the C-3 methyl group .
Molecular Structure Analysis
The molecular structure of “3-Methyl-5-phenylisothiazole” includes a thiazole ring, which is a five-membered ring containing one sulfur atom and one nitrogen atom . The compound also contains a phenyl group and a methyl group .
Chemical Reactions Analysis
The reactivity of “3-Methyl-5-phenylisothiazole” with electrophilic compounds has been compared with that of 3-methyl-5-phenylisoxazole . The study found that using LICA-TMEDA led to regioselective reactions at the C-3 methyl group .
Physical And Chemical Properties Analysis
The compound “3-Methyl-5-phenylisothiazole” has several computed properties. It has a molecular weight of 175.25 g/mol, an XLogP3-AA value of 3, and it does not have any hydrogen bond donors . It has two hydrogen bond acceptors and one rotatable bond . The topological polar surface area is 41.1 Ų, and it has 12 heavy atoms .
Scientific Research Applications
Synthesis of Diverse Chemical Compounds
The reactivity of 3-Methyl-5-phenylisothiazole with various electrophiles allows for the synthesis of a wide range of chemical compounds. Treatment with n-butyllithium or lithium isopropylcyclohexylamide (LICA) leads to metalation of the C-3 methyl group, facilitating reactions with alkyl halides, aldehydes, ketones, nitriles, and chlorosilanes to produce substituted products .
Antitumor and Cytotoxic Activity
Thiazole derivatives have been studied for their antitumor and cytotoxic activities. While specific studies on 3-Methyl-5-phenylisothiazole are not detailed in the search results, related compounds have demonstrated potent effects on human tumor cell lines, suggesting potential applications in cancer research .
Agricultural Chemicals
Thiazoles and their derivatives are known for their applications in agrochemicals. The unique properties of 3-Methyl-5-phenylisothiazole could be leveraged in the development of new pesticides or herbicides, contributing to agricultural advancements .
Photographic Sensitizers
Isothiazoles have applications as photographic sensitizers due to their chemical structure and reactivity. The specific characteristics of 3-Methyl-5-phenylisothiazole may offer unique advantages in this field .
Industrial Applications
The diverse reactivity profile of 3-Methyl-5-phenylisothiazole suggests potential industrial applications, possibly in the synthesis of polymers or as intermediates in chemical manufacturing processes .
Reactivity with Carbonyl Compounds
Studies have explored the reactivity of 3-Methyl-5-phenylisothiazole with carbonyl compounds, which could lead to the development of new organic synthesis methodologies or novel compounds with various applications .
Mechanism of Action
Target of Action
The primary targets of 3-Methyl-5-phenylisothiazole are currently unknown. This compound belongs to the isothiazole family, which has been associated with a wide range of biological activities . .
Mode of Action
Isothiazoles, in general, are known to interact with various biological targets, but the specific interactions and resulting changes caused by 3-Methyl-5-phenylisothiazole remain to be elucidated .
Biochemical Pathways
Isothiazoles have been found in many biologically active compounds, suggesting that they may influence a variety of biochemical pathways . .
Result of Action
Given the diverse biological activities associated with isothiazoles, it is plausible that 3-Methyl-5-phenylisothiazole could have a range of effects at the molecular and cellular level . .
properties
IUPAC Name |
3-methyl-5-phenyl-1,2-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NS/c1-8-7-10(12-11-8)9-5-3-2-4-6-9/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UAHWBAYZJSQQJY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90344905 |
Source
|
| Record name | Isothiazole, 3-methyl-5-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90344905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Methyl-5-phenylisothiazole | |
CAS RN |
1732-45-2 |
Source
|
| Record name | Isothiazole, 3-methyl-5-phenyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90344905 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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